Cas no 872438-54-5 (L-Proline, L-threonyl-L-prolyl-L-prolyl-L-arginylglycyl-L-prolyl-L-arginyl-)

• Product Name: L-Proline, L-threonyl-L-prolyl-L-prolyl-L-arginylglycyl-L-prolyl-L-arginyl-
• CAS No: 872438-54-5
• MF: C₃₈H₆₄N₁₄O₁₀
• MW: 877.00256729126
• CID: 658787
• PubChem ID: 71413349
• Update Time: 2025-04-19

L-Proline, L-threonyl-L-prolyl-L-prolyl-L-arginylglycyl-L-prolyl-L-arginyl- Chemical and Physical Properties

Names and Identifiers

• L-Proline, L-threonyl-L-prolyl-L-prolyl-L-arginylglycyl-L-prolyl-L-arginyl-
• DTXSID10832874
• 872438-54-5
• L-Threonyl-L-prolyl-L-prolyl-N~5~-(diaminomethylidene)-L-ornithylglycyl-L-prolyl-N~5~-(diaminomethylidene)-L-ornithyl-L-proline

• Inchi： 1S/C38H64N14O10/c1-21(53)29(39)35(60)51-18-6-12-26(51)34(59)50-17-5-11-25(50)32(57)47-22(8-2-14-44-37(40)41)30(55)46-20-28(54)49-16-4-10-24(49)31(56)48-23(9-3-15-45-38(42)43)33(58)52-19-7-13-27(52)36(61)62/h21-27,29,53H,2-20,39H2,1H3,(H,46,55)(H,47,57)(H,48,56)(H,61,62)(H4,40,41,44)(H4,42,43,45)/t21-,22+,23+,24+,25+,26+,27+,29+/m1/s1
• InChI Key： ZZTJMWIKNJWNSH-GDYFRGDHSA-N
• SMILES： O=C([C@@H]1CCCN1C([C@H]([C@@H](C)O)N)=O)N1CCC[C@H]1C(N[C@H](C(NCC(N1CCC[C@H]1C(N[C@@H](CCC/N=C(\N)/N)C(N1CCC[C@H]1C(=O)O)=O)=O)=O)=O)CCC/N=C(\N)/N)=O

Computed Properties

• Exact Mass: 876.49298429g/mol
• Monoisotopic Mass: 876.49298429g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 10
• Hydrogen Bond Acceptor Count: 13
• Heavy Atom Count: 62
• Rotatable Bond Count: 20
• Complexity: 1720
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -7
• Topological Polar Surface Area: 381Ų